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Compound of Interest

Compound Name: Sangivamycin

Cat. No.: B1680759 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sangivamycin is a nucleoside analog antibiotic with potent antitumor, antiviral, and anti-

inflammatory properties.[1][2] It functions as a potent inhibitor of Protein Kinase C (PKC) and

also suppresses both DNA and RNA synthesis.[1][2] Furthermore, studies have shown that

Sangivamycin can induce apoptosis by inhibiting the Erk and Akt signaling pathways.[1] Given

its broad biological activities, accurate and consistent preparation of Sangivamycin solutions

is critical for reproducible experimental results.

This document provides detailed protocols for the preparation, storage, and handling of

Sangivamycin stock solutions for laboratory use.

Physicochemical Properties
Sangivamycin is typically supplied as a solid, often in a hydrate form. It is crucial to use the

correct molecular weight, as specified on the product's certificate of analysis, for accurate

concentration calculations.
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Property Value (Anhydrous)
Value
(Monohydrate)

Reference

Chemical Formula C₁₂H₁₅N₅O₅ C₁₂H₁₇N₅O₆ [3][4]

Molecular Weight 309.28 g/mol 327.29 g/mol [2][4]

Appearance Solid Solid [5]

CAS Number 18417-89-5 129601-63-4 [3][4]

Solubility and Stability
Proper solvent selection and storage are paramount to maintaining the integrity of

Sangivamycin.

Solvent Solubility Reference

DMSO Slightly Soluble (0.1-1 mg/mL) [5]

Acetonitrile Slightly Soluble (0.1-1 mg/mL) [5]

Water Slightly Soluble (0.1-1 mg/mL) [5]

PBS (pH 7.4) Soluble up to 500 µM [6][7]

Stability:

Solid Form: Stable for at least 4 years when stored properly.[5]

Stock Solution: When stored in DMSO at -20°C, the solution is stable for months. Avoid

repeated freeze-thaw cycles. For long-term storage (months to years), maintain at -20°C in a

dry, dark environment.[8]

Experimental Protocols
4.1. Safety Precautions

Sangivamycin is highly toxic. According to the Globally Harmonized System (GHS)

classification, it is fatal if swallowed, in contact with skin, or if inhaled.[3]
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Always handle Sangivamycin powder in a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

4.2. Protocol for Preparing a 10 mM Sangivamycin Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution, which

can then be diluted to working concentrations.

Materials:

Sangivamycin (hydrate, MW: 327.3 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of

Sangivamycin. The formula is:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM x 1 mL x 327.3 g/mol = 3.273 mg

Weighing: In a chemical fume hood, carefully weigh out the calculated amount of

Sangivamycin powder.

Dissolution:
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Add the appropriate volume of anhydrous DMSO to the vial containing the Sangivamycin
powder.

Vortex the solution vigorously for several minutes.

If the solid does not dissolve completely, briefly warm the solution in a 37°C water bath

and/or sonicate until all the material is in solution.[9]

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,

light-protecting tubes. This minimizes contamination and degradation from repeated

freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term use.[8]

4.3. Protocol for Preparing Working Solutions

For most in vitro assays, the DMSO stock solution is diluted with an aqueous medium.[9]

Procedure:

Thaw a single aliquot of the 10 mM Sangivamycin stock solution at room temperature.

Perform a serial dilution of the stock solution into your cell culture medium or experimental

buffer to achieve the desired final concentration.

Important: To avoid precipitation, add the DMSO stock solution to the aqueous medium while

vortexing. The final concentration of DMSO in the assay should be kept low (typically <0.5%)

to prevent solvent-induced toxicity.[10][11]

Always run a vehicle control (medium containing the same final concentration of DMSO) in

your experiments.
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Stock Solution Preparation Workflow

Start

1. Weigh Sangivamycin
(Hydrate, MW: 327.3 g/mol)

2. Add Anhydrous DMSO

3. Vortex / Sonicate
(Warm to 37°C if needed)

4. Aliquot into sterile tubes

5. Store at -20°C

Ready for Use
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Sangivamycin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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